Cas no 2229176-82-1 (2-(4-ethynylphenyl)prop-2-en-1-amine)

• Product Name: 2-(4-ethynylphenyl)prop-2-en-1-amine
• CAS No: 2229176-82-1
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 6395503
• PubChem ID: 165723543
• Update Time: 2025-11-01

2-(4-ethynylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethynylphenyl)prop-2-en-1-amine
• 2229176-82-1
• EN300-1763025

• Inchi： 1S/C11H11N/c1-3-10-4-6-11(7-5-10)9(2)8-12/h1,4-7H,2,8,12H2
• InChI Key： CKUURKAXQDXBOY-UHFFFAOYSA-N
• SMILES： NCC(=C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-ethynylphenyl)prop-2-en-1-amine

Recent Advances in the Application of 2-(4-Ethynylphenyl)prop-2-en-1-amine (CAS: 2229176-82-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-ethynylphenyl)prop-2-en-1-amine (CAS: 2229176-82-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses. The ethynyl and amino functional groups present in this molecule make it particularly valuable for click chemistry reactions and as a building block for more complex bioactive molecules.

Recent studies have demonstrated the utility of 2-(4-ethynylphenyl)prop-2-en-1-amine in the development of targeted drug delivery systems. Its terminal alkyne group allows for efficient conjugation with azide-containing biomolecules through copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling precise modification of therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a linker in antibody-drug conjugates (ADCs), showing improved stability and pharmacokinetic properties compared to traditional linkers.

In the field of neurodegenerative disease research, 2-(4-ethynylphenyl)prop-2-en-1-amine has shown potential as a precursor for the synthesis of novel amyloid-β aggregation inhibitors. Molecular docking studies suggest that derivatives of this compound can effectively bind to key residues in amyloid-β peptides, potentially disrupting the formation of neurotoxic oligomers. This application is particularly relevant given the ongoing search for effective Alzheimer's disease therapeutics.

The compound's structural features also make it valuable for materials science applications in drug delivery. Recent work published in ACS Applied Materials & Interfaces (2024) demonstrated its use in creating pH-responsive drug carriers. The amine group facilitates functionalization with various drug molecules, while the ethynyl group enables cross-linking to form stable polymeric networks. These carriers showed controlled release properties under physiological conditions, with potential applications in cancer therapy.

From a synthetic chemistry perspective, 2-(4-ethynylphenyl)prop-2-en-1-amine serves as a versatile intermediate for the preparation of heterocyclic compounds. Several research groups have reported its use in the synthesis of indole and quinoline derivatives, which are important scaffolds in medicinal chemistry. The compound's reactivity allows for diverse transformations, including palladium-catalyzed coupling reactions and cyclization processes to form complex molecular architectures.

Ongoing research is exploring the compound's potential in photopharmacology, where its photoisomerization properties could be exploited for light-controlled drug activity. Preliminary results suggest that derivatives of 2-(4-ethynylphenyl)prop-2-en-1-amine may undergo reversible structural changes upon light exposure, offering possibilities for spatiotemporal control of drug action. This application could be particularly valuable in minimizing off-target effects of therapeutic agents.

While the current research landscape for 2-(4-ethynylphenyl)prop-2-en-1-amine is promising, further studies are needed to fully characterize its safety profile and optimize its applications. The compound's potential toxicity and metabolic stability in biological systems remain areas of active investigation. Nevertheless, its unique combination of chemical reactivity and structural features positions it as a valuable tool in chemical biology and a promising candidate for future pharmaceutical development.